1-tert-Butoxycarbonyl-4-(imidazol-1-ylmethyl)piperidine

• Molecular Formula: C14H23N3O2
• Molecular Weight: 265.35 g/mol
• IUPAC Name: tert-butyl 4-(imidazol-1-ylmethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H23N3O2/c1-14(2,3)19-13(18)17-7-4-12(5-8-17)10-16-9-6-15-11-16/h6,9,11-12H,4-5,7-8,10H2,1-3H3
• InChI Key: BJBIMVUYRLMGTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CN2C=CN=C2

Description

1-tert-Butoxycarbonyl-4-(imidazol-1-ylmethyl)piperidine is a useful research compound. Its molecular formula is C14H23N3O2 and its molecular weight is 265.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of the title compound from Step B (1.0 g, 3.408 mmoles) in DMF (15 mL) was added to a stirred solution of NaH (0.27 g, 6.817 mmoles) and imidazole (0.464 g, 6.817 mmoles) in DMF (15 mL) under nitrogen atmosphere. The mixture was stirred at 60° C. for 16 h. DMF was evaporated in vacuo. The resulting crude product was extracted with CH2Cl2 and the extract was successively washed with water and brine, and the CH2Cl2 was evaporated to leave the title residue which was chromatographed on silica gel using 3% (10% conc NH4OH in methanol)-CH2Cl2 as eluant to give the title compound (0.823 g). FABMS (M+1)=266.2, δH (CDCl3) 0.8-1.0 (m, 2H), 1.2 (s, 9H), 1.2-1.4 (m, 1H), 1.65 (m, 1H), 2.4 (dt, 2H), 3.6 (d, 2H), 4.8 (d, 2H), 6.7 (s, 1H), 6.8 (s, 1H), 7.2 (s, 1H).

Synthesis routes and methods II

Procedure details

By a similar manner to Reference Example 29, 1-tert-butoxycarbonyl-piperidin-4-methanol (1.08 g, 5.0 mmol) was reacted with imidazole (1.02 g, 15 mmol) to give the titled compound as an amorphous-like substance 239 mg, 18%).